Cas no 176445-78-6 (1-(aminomethyl)-N,N-dimethyl-cyclobutanamine)

1-(Aminomethyl)-N,N-dimethyl-cyclobutanamine is a cyclobutane-based amine compound featuring both primary and tertiary amine functionalities. Its unique structure, combining a rigid cyclobutane ring with flexible amine groups, makes it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound's dual amine sites offer versatile reactivity, enabling selective modifications for the development of specialized ligands, catalysts, or bioactive molecules. Its compact cyclic framework may enhance steric and electronic properties in derived compounds, potentially improving stability or binding affinity in target systems. The product is typically handled under controlled conditions due to the reactivity of its functional groups. Proper storage and handling are recommended to maintain purity and performance.

1-(aminomethyl)-N,N-dimethyl-cyclobutanamine structure

176445-78-6 structure

Product Name:1-(aminomethyl)-N,N-dimethyl-cyclobutanamine

CAS No:176445-78-6

MF:C₇H₁₆N₂

MW:128.215341567993

MDL:MFCD17170813

CID:112376

PubChem ID:10606763

Update Time:2025-06-07

1-(aminomethyl)-N,N-dimethyl-cyclobutanamine Chemical and Physical Properties

Names and Identifiers

- 1-(Aminomethyl)-N,N-dimethylcyclobutanamine
- 1-(aminomethyl)-N,N-dimethylcyclobutan-1-amine
- Cyclobutanemethanamine,1-(dimethylamino)-
- 1 - (DiMethylaMino)cyclobutaneMethanaMine
- Cyclobutanemethanamine, 1-(dimethylamino)- (9CI)
- 1-(aminomethyl)-N,N-dimethyl-cyclobutanamine
- BHA44578
- MFCD17170813
- Cyclobutanemethanamine, 1-(dimethylamino)-
- 1-(Aminomethyl)-N,N-dimethylcyclobutanamine Bi-hydrochloride
- DTXSID00442320
- SCHEMBL5022562
- CS-0235542
- PS-17973
- SY158261
- 176445-78-6
- E83446
- OJICYCRCZTYFAV-UHFFFAOYSA-N
- EN300-157934
- AB91182
- AKOS006346921
- DB-336844
- MDL： MFCD17170813
- Inchi： 1S/C7H16N2/c1-9(2)7(6-8)4-3-5-7/h3-6,8H2,1-2H3
- InChI Key： OJICYCRCZTYFAV-UHFFFAOYSA-N
- SMILES： N(C)(C)C1(CN)CCC1

Computed Properties

Exact Mass: 128.13148
Monoisotopic Mass: 128.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 95.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 29.3Å²

Experimental Properties

PSA: 29.26

1-(aminomethyl)-N,N-dimethyl-cyclobutanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A383445-10mg	1-(Aminomethyl)-N,N-dimethylcyclobutanamine	176445-78-6		10mg	$ 50.00	2022-01-13
TRC	A383445-50mg	1-(Aminomethyl)-N,N-dimethylcyclobutanamine	176445-78-6		50mg	$ 185.00	2022-01-13
TRC	A383445-100mg	1-(Aminomethyl)-N,N-dimethylcyclobutanamine	176445-78-6		100mg	$ 295.00	2022-01-13
eNovation Chemicals LLC	D235713-1g	1-(Aminomethyl)-N,N-dimethylcyclobutanamine	176445-78-6	95%	1g	$665	2024-08-03
eNovation Chemicals LLC	D235713-5g	1-(Aminomethyl)-N,N-dimethylcyclobutanamine	176445-78-6	95%	5g	$1285	2024-08-03
eNovation Chemicals LLC	Y1209712-500MG	1-(aminomethyl)-N,N-dimethyl-cyclobutanamine	176445-78-6	97%	500mg	$185	2023-09-03
eNovation Chemicals LLC	Y1209712-1G	1-(aminomethyl)-N,N-dimethyl-cyclobutanamine	176445-78-6	97%	1g	$90	2024-07-21
eNovation Chemicals LLC	Y1209712-5G	1-(aminomethyl)-N,N-dimethyl-cyclobutanamine	176445-78-6	97%	5g	$275	2024-07-21
eNovation Chemicals LLC	Y1209712-10G	1-(aminomethyl)-N,N-dimethyl-cyclobutanamine	176445-78-6	97%	10g	$495	2024-07-21
eNovation Chemicals LLC	Y1209712-25G	1-(aminomethyl)-N,N-dimethyl-cyclobutanamine	176445-78-6	97%	25g	$1055	2024-07-21